Cas no 89313-30-4 (Benzenesulfonyl chloride, 3-(2-oxopropyl)-)

• Product Name: Benzenesulfonyl chloride, 3-(2-oxopropyl)-
• CAS No: 89313-30-4
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 604586
• PubChem ID: 57733073
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 3-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(2-oxopropyl)-
• 3-(2-oxopropyl)benzenesulfonyl chloride
• SCHEMBL11153241
• 89313-30-4
• DTXSID10727791
• 3-(2-Oxopropyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C9H9ClO3S/c1-7(11)5-8-3-2-4-9(6-8)14(10,12)13/h2-4,6H,5H2,1H3
• InChI Key： HHLXCHJFAMWNSS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)CC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6Ų